Cas no 1805938-76-4 (5-Bromo-3-fluoro-2-(fluoromethyl)phenol)

• Product Name: 5-Bromo-3-fluoro-2-(fluoromethyl)phenol
• CAS No: 1805938-76-4
• MF: C₇H₅BrF₂O
• MW: 223.014808416367
• CID: 4977046
• Update Time: 2025-10-30

5-Bromo-3-fluoro-2-(fluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-fluoro-2-(fluoromethyl)phenol

• Inchi： 1S/C7H5BrF2O/c8-4-1-6(10)5(3-9)7(11)2-4/h1-2,11H,3H2
• InChI Key： NRBLXOYAGXBKCB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(CF)=C(C=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2

Additional information on 5-Bromo-3-fluoro-2-(fluoromethyl)phenol

Introduction to 5-Bromo-3-fluoro-2-(fluoromethyl)phenol (CAS No. 1805938-76-4)

5-Bromo-3-fluoro-2-(fluoromethyl)phenol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1805938-76-4, this compound represents a unique structural motif characterized by the presence of bromine, fluorine, and a fluoromethyl substituent on a phenolic ring. Such structural features make it a valuable scaffold for the development of novel bioactive molecules, particularly in the quest for innovative therapeutic agents.

The significance of halogenated aromatic compounds like 5-Bromo-3-fluoro-2-(fluoromethyl)phenol lies in their ability to modulate biological pathways through various mechanisms. The bromine atom, in particular, is known to enhance binding affinity and metabolic stability, while the fluorine atoms contribute to lipophilicity and selective interactions with biological targets. These properties are highly coveted in drug design, as they can improve the pharmacokinetic profile of candidate compounds.

In recent years, there has been a surge in research focused on exploiting halogenated phenols for therapeutic applications. For instance, studies have demonstrated that such compounds can exhibit potent antimicrobial, anti-inflammatory, and even anticancer properties. The specific arrangement of substituents in 5-Bromo-3-fluoro-2-(fluoromethyl)phenol allows for fine-tuning of its biological activity, making it a promising candidate for further investigation.

The pharmaceutical industry has increasingly recognized the potential of fluorinated aromatic compounds due to their favorable pharmacological properties. Fluorine atoms, when incorporated into drug molecules, can alter their electronic distribution, enhancing binding interactions with enzymes and receptors. This has led to the development of several FDA-approved drugs that contain fluorine residues, underscoring the importance of this element in medicinal chemistry.

The synthesis of 5-Bromo-3-fluoro-2-(fluoromethyl)phenol involves multi-step organic transformations that require precise control over reaction conditions. The introduction of bromine and fluorine substituents typically employs halogenation techniques, while the addition of the fluoromethyl group often necessitates specialized reagents or catalytic systems. These synthetic challenges highlight the expertise required to produce such compounds at scale.

In academic research, 5-Bromo-3-fluoro-2-(fluoromethyl)phenol has been explored as a precursor for more complex derivatives. Researchers have investigated its reactivity toward various functional groups, including amines and thiols, to generate hybrid molecules with enhanced biological activity. Such derivatives have shown promise in preclinical studies as potential treatments for a range of diseases.

The growing interest in halogenated phenols has also spurred innovation in computational chemistry and drug design methodologies. Molecular modeling techniques have been employed to predict the binding modes of these compounds with target proteins, aiding in the optimization of their pharmacological properties. This interdisciplinary approach has accelerated the discovery pipeline for novel therapeutic agents.

The environmental impact of halogenated compounds is another critical consideration in their development and application. While these substances offer significant therapeutic benefits, their persistence in the environment raises concerns about long-term ecological effects. Therefore, researchers are increasingly focusing on developing greener synthetic routes and biodegradable analogs to mitigate these concerns.

In conclusion, 5-Bromo-3-fluoro-2-(fluoromethyl)phenol (CAS No. 1805938-76-4) represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features and favorable pharmacological properties make it a valuable scaffold for developing novel bioactive molecules. As research continues to uncover new therapeutic possibilities, this compound is poised to play an important role in future drug discovery efforts.